Cas no 83209-65-8 (HC-Toxin)

HC-Toxin structure
HC-Toxin structure
Product Name:HC-Toxin
CAS No:83209-65-8
MF:C21H32N4O6
MW:436.501985549927
CID:988625
PubChem ID:3571
Update Time:2024-10-27

HC-Toxin Chemical and Physical Properties

Names and Identifiers

    • hc toxin
    • Toxin I
    • HC-Toxin
    • Cyclo[L-alanyl-D-alanyl-(αS,2S)-α-amino-η-oxooxiraneoctanoyl-D-prolyl] (9CI, ACI)
    • Pyrrolo[1,2-a][1,4,7,10]tetraazacyclododecine, cyclic peptide deriv. (ZCI)
    • Cyclic[L-alanyl-D-alanyl-(2S)-η-oxo-L-α-aminooxiraneoctanoyl-D-prolyl]
    • Cyclo(L-alanyl-D-alanyl-8-oxiranyl-8-oxo-2-aminooctanoyl-D-prolyl)
    • Cyclo[L-alanyl-D-alanyl-(2S)-η-oxo-L-α-aminooxiraneoctanoyl-D-prolyl]
    • HC-toxin I
    • Toxin I (Helminthosporium carbonum)
    • Cyclo[D-Pro-L-Ala-D-Ala-2-(6-oxo-6-oxiranylhexyl)-L-Gly-]
    • 83209-65-8
    • CYCLO(L-ALANYL-D-ALANYL-(.ALPHA.S,2S)-.ALPHA.-AMINO-.ETA.-OXOOXIRANEOCTANOYL-D-PROLYL)
    • CS-0107815
    • Cyclo(L-alanyl-D-alanyl-(alphaS,2S)-alpha-amino-eta-oxooxiraneoctanoyl-D-prolyl)
    • CYCLO(L-ALANYL-D-ALANYL-(2S)-.ETA.-OXO-L-.ALPHA.-AMINOOXIRANEOCTANOYL-D-PROLYL)
    • Q27251918
    • Cyclic(L-alanyl-D-alanyl-eta-oxo-L-alpha-aminooxiraneoctanoyl-D-prolyl)
    • Helminthosporium carbonum toxin
    • Cyclo(2-amino-8-oxo-9,10-epoxydecanoic acid-prolyl-alanyl-alanine)
    • Cyclo(L-alanyl-D-alanyl-8-oxiranyl-8-oxo-L-2-aminooctanoyl-D-prolyl), (S)-
    • PEPTIDE, (XAA-PRO-ALA-ALA)
    • AKOS040754825
    • CHEMBL279636
    • Cyclo(aoe-pro-ala-ala)
    • UNII-17NL0QLS6P
    • DTXSID001003201
    • BDBM198122
    • HY-126856
    • helminthosporium carbonum toxin i
    • (3S,6R,9S,12R)-6,9-dimethyl-3-[6-[(2S)-oxiran-2-yl]-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone
    • 17NL0QLS6P
    • SCHEMBL4741062
    • Q27120910
    • CHEBI:48028
    • CHEBI:94375
    • 6,9-dimethyl-3-[6-(oxiran-2-yl)-6-oxo-hexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone
    • 6,9-dimethyl-3-[6-(2-oxiranyl)-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone
    • BRD-A39646320-001-01-3
    • HC-Toxin 1
    • Q27166217
    • SCHEMBL13916999
    • HC toxin from Helminthosporium carbonum, lyophilized powder
    • G91249
    • MDL： MFCD29924706
    • Inchi： 1S/C21H32N4O6/c1-12-18(27)22-13(2)19(28)24-14(7-4-3-5-9-16(26)17-11-31-17)21(30)25-10-6-8-15(25)20(29)23-12/h12-15,17H,3-11H2,1-2H3,(H,22,27)(H,23,29)(H,24,28)/t12-,13+,14-,15+,17-/m0/s1
    • InChI Key： GNYCTMYOHGBSBI-SVZOTFJBSA-N
    • SMILES： O=C1[C@H](CCCCCC([C@H]2OC2)=O)NC(=O)[C@@H](C)NC(=O)[C@H](C)NC(=O)[C@H]2CCCN12

Computed Properties

  • Exact Mass: 436.23200
  • Monoisotopic Mass: 436.23218475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 741
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 137

Experimental Properties

  • Color/Form: powder
  • PSA: 137.21000
  • LogP: 0.32790
  • Solubility: Not available

HC-Toxin Security Information

  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

HC-Toxin Pricemore >>

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HC-Toxin Production Method

Production Method 1

83209-65-8 83209-65-8
Reaction Conditions
1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, hydrochloride (1:1) ,  m-Chloroperbenzoic acid Solvents: Dichloromethane
Reference
Stereoselective synthesis of HC toxin and its (9R) epoxide epimer
Jacquier, Robert; et al, Tetrahedron Letters, 1986, 27(39), 4735-6

Production Method 2

83209-65-8 83209-65-8
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide ,  Titanium isopropoxide ,  Diisopropyl (-)-tartrate Solvents: Dichloromethane
2.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, hydrochloride (1:1) ,  m-Chloroperbenzoic acid Solvents: Dichloromethane
Reference
Stereoselective synthesis of HC toxin and its (9R) epoxide epimer
Jacquier, Robert; et al, Tetrahedron Letters, 1986, 27(39), 4735-6

Production Method 3

83209-65-8 83209-65-8
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
Reference
Synthesis of HC toxin and related cyclopeptides containing the (L-Ala-D-Ala-L-Ada-D-Pro) sequence
Jacquier, Robert; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 22-32

Production Method 4

115042-99-4 115042-99-4
83209-65-8 83209-65-8
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid
2.1 Reagents: Diisopropylethylamine ,  Diphenylphosphoryl azide Solvents: Dichloromethane
3.1 Reagents: tert-Butyl hydroperoxide ,  Selenium dioxide Solvents: Dichloromethane ,  Dichloroethane
4.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
Reference
Synthesis of HC toxin and related cyclopeptides containing the (L-Ala-D-Ala-L-Ada-D-Pro) sequence
Jacquier, Robert; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 22-32

Production Method 5

115042-99-4 115042-99-4
6066-82-6 6066-82-6
83209-65-8 83209-65-8
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dichloromethane
2.1 Reagents: Trifluoroacetic acid
3.1 Reagents: Pyridine Solvents: Pyridine
4.1 Reagents: tert-Butyl hydroperoxide ,  Selenium dioxide Solvents: Dichloromethane ,  Dichloroethane
5.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
Reference
Synthesis of HC toxin and related cyclopeptides containing the (L-Ala-D-Ala-L-Ada-D-Pro) sequence
Jacquier, Robert; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 22-32

Production Method 6

83209-65-8 83209-65-8
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Selenium dioxide
2.1 Reagents: tert-Butyl hydroperoxide ,  Titanium isopropoxide ,  Diisopropyl (-)-tartrate Solvents: Dichloromethane
3.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, hydrochloride (1:1) ,  m-Chloroperbenzoic acid Solvents: Dichloromethane
Reference
Stereoselective synthesis of HC toxin and its (9R) epoxide epimer
Jacquier, Robert; et al, Tetrahedron Letters, 1986, 27(39), 4735-6

Production Method 7

83209-65-8 83209-65-8
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide ,  Selenium dioxide Solvents: Dichloromethane ,  Dichloroethane
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
Reference
Synthesis of HC toxin and related cyclopeptides containing the (L-Ala-D-Ala-L-Ada-D-Pro) sequence
Jacquier, Robert; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 22-32

Production Method 8

83209-65-8 83209-65-8
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Pyridine
2.1 Reagents: tert-Butyl hydroperoxide ,  Selenium dioxide Solvents: Dichloromethane ,  Dichloroethane
3.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
Reference
Synthesis of HC toxin and related cyclopeptides containing the (L-Ala-D-Ala-L-Ada-D-Pro) sequence
Jacquier, Robert; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 22-32

Production Method 9

83209-65-8 83209-65-8
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Diphenylphosphoryl azide Solvents: Dimethylformamide
2.1 Reagents: tert-Butyl hydroperoxide ,  Selenium dioxide Solvents: Dichloromethane ,  Dichloroethane
3.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
Reference
Synthesis of HC toxin and related cyclopeptides containing the (L-Ala-D-Ala-L-Ada-D-Pro) sequence
Jacquier, Robert; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 22-32

Production Method 10

83209-65-8 83209-65-8
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid
2.1 Reagents: Pyridine Solvents: Pyridine
3.1 Reagents: tert-Butyl hydroperoxide ,  Selenium dioxide Solvents: Dichloromethane ,  Dichloroethane
4.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
Reference
Synthesis of HC toxin and related cyclopeptides containing the (L-Ala-D-Ala-L-Ada-D-Pro) sequence
Jacquier, Robert; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 22-32

HC-Toxin Raw materials

HC-Toxin Preparation Products

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